Cas no 955607-69-9 (N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide)

• Product Name: N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide
• CAS No: 955607-69-9
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 5515013
• Update Time: 2025-05-23

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-7-quinolinyl]-
• N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide

• Inchi： 1S/C18H26N2O2/c1-4-5-8-17(21)19-15-10-9-14-7-6-11-20(16(14)12-15)18(22)13(2)3/h9-10,12-13H,4-8,11H2,1-3H3,(H,19,21)
• InChI Key： SIEJTZJQLXCZMF-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)(=O)CCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide

Research Briefing on N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide (CAS: 955607-69-9)

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide (CAS: 955607-69-9) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydroquinoline scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The compound's structure, featuring a pentanamide moiety linked to a tetrahydroquinoline core, suggests its potential as a modulator of protein-protein interactions or enzyme activity. Recent research has focused on its synthesis, optimization, and biological evaluation. One study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a selective inhibitor of a key enzyme involved in inflammatory pathways, demonstrating promising in vitro and in vivo efficacy.

In addition to its anti-inflammatory properties, N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide has shown potential in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to inhibit the proliferation of certain cancer cell lines by targeting a specific kinase implicated in tumor growth. The compound's selectivity and potency make it a candidate for further development as an anticancer agent.

The synthesis of this compound involves a multi-step process, with recent advancements focusing on improving yield and purity. A 2023 paper in Organic Process Research & Development detailed an optimized synthetic route that reduces the number of steps and utilizes greener solvents, aligning with the principles of sustainable chemistry. These improvements are critical for scaling up production for preclinical and clinical studies.

Despite its promising properties, challenges remain in the development of N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide. Pharmacokinetic studies have indicated moderate bioavailability, prompting researchers to explore prodrug strategies or structural modifications to enhance its metabolic stability. Ongoing research aims to address these limitations while maintaining the compound's therapeutic efficacy.

In conclusion, N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide (CAS: 955607-69-9) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and oncology. Continued research into its mechanism of action, synthetic optimization, and pharmacokinetic properties will be essential for its progression into clinical trials. The compound's unique structure and biological activity underscore its value as a subject of ongoing scientific investigation.